Cas no 2229618-19-1 (3,3-difluoro-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2229618-19-1
• MF: C₁₁H₁₂F₅N
• MW: 253.211700439453
• CID: 5963849
• PubChem ID: 165973753
• Update Time: 2025-10-28

3,3-difluoro-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine
• EN300-1954576
• 3,3-difluoro-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine
• 2229618-19-1

• Inchi： 1S/C11H12F5N/c1-6-4-7(11(14,15)16)2-3-8(6)9(5-17)10(12)13/h2-4,9-10H,5,17H2,1H3
• InChI Key： IFFSCKMYGGDNES-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C(F)(F)F)=CC=1C)F

Computed Properties

• Exact Mass: 253.08899020g/mol
• Monoisotopic Mass: 253.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine

3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine: A Comprehensive Overview

3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine, also known by its CAS number 2229618-19-1, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines fluorinated aromatic rings with an amine functional group. The presence of multiple fluorine atoms in the molecule imparts distinct chemical properties, making it a valuable compound in research and industrial settings.

The molecular structure of 3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine consists of a phenyl ring substituted with fluorine atoms at positions 3 and 4. The trifluoromethyl group at position 4 further enhances the electronic characteristics of the molecule. The propanamine chain attached to the phenyl ring introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and pharmaceuticals.

Recent research has focused on the synthesis and characterization of 3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine. Scientists have explored various synthetic pathways to optimize its production, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods have been refined to improve yield and purity, making the compound more accessible for large-scale applications. The stability and reactivity of this compound under different conditions have also been extensively studied, providing valuable insights into its potential uses.

In terms of applications, 3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Additionally, this compound has been investigated for its potential as an intermediate in drug discovery. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with specific pharmacological profiles.

The environmental impact of 3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine has also been a topic of recent research. Studies have examined its biodegradability and toxicity under various conditions. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings. Efforts are ongoing to develop sustainable synthesis methods that minimize environmental footprint while maintaining high product quality.

In conclusion, 3,3-Difluoro-2,2-Methyl-4-(Trifluoromethyl)Phenylpropan-1-Amine, or CAS No 2229618-19-1, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.